![molecular formula C14H8ClNO2 B1584417 N-(4-Chlorophenyl)phthalimide CAS No. 7386-21-2](/img/structure/B1584417.png)
N-(4-Chlorophenyl)phthalimide
Overview
Description
N-(4-Chlorophenyl)phthalimide is a chemical compound with the molecular formula C14H8ClNO2 . It is a solid at 20 degrees Celsius . It is used as a laboratory chemical .
Synthesis Analysis
The synthesis of N-substituted phthalimides, such as this compound, can be achieved via a Pd-catalyzed [4+1] cycloaddition reaction . Another common method for their synthesis involves the condensation of phthalic acids/anhydrides with primary amines .Molecular Structure Analysis
The molecular weight of this compound is 257.67 . The compound is achiral and does not exhibit optical activity .Chemical Reactions Analysis
Phthalimides, including this compound, can undergo various chemical reactions. For instance, they can participate in carbonylative cyclization of aromatic amides . They can also react with alkyl halides in ionic liquids in the presence of potassium hydroxide as a base .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 257.67 .Scientific Research Applications
Polymer Synthesis and Properties
- N-[4-(4-Aminophenyloxy)phenyl]-4-aminophthalimide, a derivative of N-(4-Chlorophenyl)phthalimide, was synthesized and used to produce high molecular weight polyimides with enhanced thermal stabilities and glass transition temperatures. These polymers exhibited improved solubility and potential for advanced material applications due to their structural rigidity and thermal properties (Im & Jung, 2000).
Pharmaceutical Research
- Derivatives of this compound have been investigated for their potential as α-glucosidase inhibitors, indicating a new group of compounds for managing diabetes by inhibiting enzymes involved in carbohydrate digestion. N-(2,4-dinitrophenyl)phthalimide showed significant inhibitory activity, suggesting the therapeutic potential of these compounds (Pluempanupat et al., 2007).
Material Chemistry and Nanocomposites
- N-(4-Carboxyphenyl)-4-acetoxyphthalimide was explored for the synthesis of poly(ester imides) derived from 4-hydroxyphthalic acid, demonstrating the formation of whisker-like crystals with high degrees of crystallinity. This research underlines the compound's relevance in developing advanced materials with specific crystalline structures (Kricheldorf et al., 1993).
Crystalline Structure Analysis
- The crystalline structure of N-(para-Chlorophenyl) phthalimide itself has been determined, providing insights into its chemical behavior and reactions. This foundational understanding is crucial for designing and synthesizing new materials and pharmaceuticals (Farmer & Lando, 1974).
Mechanism of Action
Target of Action
N-(4-Chlorophenyl)phthalimide is a derivative of phthalimides, which are known to have a wide range of biological activities Phthalimides, in general, are known to interact with various cellular targets, including cancer cells .
Mode of Action
It is known that phthalimides interact with their targets and induce changes at the cellular level . For instance, some phthalimide derivatives have been found to exhibit antiproliferative activity against cancer cells, reducing their ability to form new clones and inducing cell cycle arrest .
Biochemical Pathways
Phthalimides are known to influence various biochemical pathways, particularly those related to cell proliferation and apoptosis .
Pharmacokinetics
The chemical structure of phthalimides suggests that these compounds are hydrophobic, which increases their potential to cross biological membranes in vivo .
Result of Action
Some phthalimide derivatives have been found to induce necrosis and apoptosis in cancer cells .
Action Environment
The chemical properties of phthalimides suggest that they may be influenced by factors such as ph and temperature .
Safety and Hazards
N-(4-Chlorophenyl)phthalimide is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed . It is recommended to handle this compound with appropriate protective equipment and to avoid breathing its dust, fume, gas, mist, vapors, or spray .
Properties
IUPAC Name |
2-(4-chlorophenyl)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClNO2/c15-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)14(16)18/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKHKQJWODBAIMN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10224452 | |
Record name | Phthalimide, N-(p-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10224452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7386-21-2 | |
Record name | 2-(4-Chlorophenyl)-1H-isoindole-1,3(2H)-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7386-21-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phthalimide, N-(p-chlorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007386212 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(p-Chlorophenyl)phthalimide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406154 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Phthalimide, N-(p-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10224452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-Chlorophenyl)phthalimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N-(4-Chlorophenyl)phthalimide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WTJ8PKK88P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: The research mentions arylphthalimides showing promising hypolipidemic activity. Can you elaborate on the potential mechanism behind this observation?
A1: Unfortunately, the exact mechanism of action for the observed hypolipidemic activity of arylphthalimides, including potential N-(4-Chlorophenyl)phthalimide activity, is not discussed in the provided abstracts [, ]. Further research is needed to elucidate the specific molecular targets and downstream effects responsible for this activity. This could involve investigating their interaction with key enzymes involved in lipid metabolism, such as HMG-CoA reductase or lipoprotein lipase.
Q2: The studies focus on the synthesis and biological evaluation of arylphthalimides. What can be inferred about the structure-activity relationship (SAR) from these studies, particularly regarding substitutions on the phenyl ring?
A2: While the abstracts lack specific details on the SAR of arylphthalimides, they highlight that modifications to the aryl group influence the compounds' biological activities [, ]. To gain a comprehensive understanding of the SAR, further investigation is needed. This could involve systematically altering substituents on the phenyl ring of this compound, assessing the impact of these changes on hypolipidemic and anti-inflammatory activity, and correlating these findings with physicochemical properties.
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